Cas no 21185-13-7 ((methylamino)thiourea)

• Product Name: (methylamino)thiourea
• CAS No: 21185-13-7
• MF: C₂H₇N₃S
• MW: 105.162078142166
• MDL: MFCD19982620
• CID: 911280
• PubChem ID: 3037098
• Update Time: 2025-06-10

(methylamino)thiourea Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-thiosemicarbazide
• (methylamino)thiourea
• 1-(Methylamino)thiourea
• 1-Methyl-3-thiosemicarbazide
• 1-methylthiosemicarbazide
• 1-methyl-thiosemicarbazide
• 2-Methylhydrazinecarbothioamide
• 2-Methylthiosemicarbazide
• 4(N)-methylthiosemicarbazide
• AC1MI29Z
• Hydrazinecarbothioamide, 2-methyl-
• methyl-thiosemicarbazide
• N-methylthiosemicarbazide
• Semicarbazide, 1-methyl-3-thio-
• SCHEMBL13663399
• SCHEMBL16701347
• methylaminothiourea
• A815187
• EN300-84655
• SCHEMBL1044651
• AKOS026726829
• AKOS006375256
• 21185-13-7
• DTXSID70175416
• 2-Methylhydrazine-1-carbothioamide

• MDL： MFCD19982620
• Inchi： 1S/C2H7N3S/c1-4-5-2(3)6/h4H,1H3,(H3,3,5,6)
• InChI Key： JQPZTRBYIRCNAP-UHFFFAOYSA-N
• SMILES： S=C(N)NNC

Computed Properties

• Exact Mass: 121.03111
• Monoisotopic Mass: 105.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 52.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 82.2Ų

Experimental Properties

• Melting Point: 173-175 °C(lit.)
• PSA: 67.15

(methylamino)thiourea Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on (methylamino)thiourea

Comprehensive Overview of (Methylamino)thiourea (CAS No. 21185-13-7)

(Methylamino)thiourea, also known by its CAS number 21185-13-7, is a versatile compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which consists of a thiourea moiety substituted with a methylamino group. The molecular formula of (methylamino)thiourea is C3H7N3S, and it has a molecular weight of approximately 109.17 g/mol.

The chemical structure of (methylamino)thiourea imparts it with several notable properties. It is a white crystalline solid that is soluble in water and polar organic solvents. These solubility characteristics make it an attractive candidate for use in solution-based processes and formulations. Additionally, the compound exhibits moderate thermal stability, which is crucial for its handling and storage.

In the realm of pharmaceutical research, (methylamino)thiourea has garnered attention due to its potential biological activities. Recent studies have explored its role as a lead compound in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of (methylamino)thiourea derivatives to inhibit specific enzymes involved in disease pathways. These findings suggest that (methylamino)thiourea could serve as a scaffold for the design of more potent and selective drugs.

Beyond its pharmaceutical applications, (methylamino)thiourea has found utility in agrochemical formulations. Its ability to enhance the efficacy of herbicides and pesticides while reducing their environmental impact has been well-documented. A study in the Pest Management Science journal demonstrated that formulations containing (methylamino)thiourea showed improved performance in controlling weeds and pests, making it a valuable component in sustainable agriculture practices.

In materials science, the unique properties of (methylamino)thiourea have led to its use in the synthesis of advanced materials. Researchers have utilized this compound as a building block for the preparation of metal-organic frameworks (MOFs), which have applications in gas storage, catalysis, and drug delivery. The ability to fine-tune the properties of MOFs by incorporating (methylamino)thiourea into their structures has opened new avenues for material design and functionalization.

The synthesis of (methylamino)thiourea can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of thiourea with methylamine under controlled conditions. This process is straightforward and can be scaled up for industrial production. However, recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods that minimize waste and energy consumption.

Safety considerations are paramount when handling any chemical compound, including (methylamino)thiourea. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves and safety goggles should be worn during laboratory work, and adequate ventilation should be provided to prevent inhalation of dust or vapors.

In conclusion, (methylamino)thiourea (CAS No. 21185-13-7) is a multifaceted compound with a wide range of applications across various industries. Its unique chemical structure and properties make it an invaluable component in pharmaceutical research, agrochemical formulations, and materials science. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern scientific endeavors.